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Compound of Interest

Compound Name:
3-(Benzyloxy)-4-

methoxybenzonitrile

Cat. No.: B2623303 Get Quote

An In-Depth Technical Guide to 3-(Benzyloxy)-4-methoxybenzonitrile: Properties, Synthesis,

and Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-(Benzyloxy)-4-methoxybenzonitrile (CAS No. 52805-37-5) is a substituted aromatic nitrile

of significant interest in the fields of medicinal chemistry and organic synthesis. Its molecular

architecture, featuring a benzonitrile core functionalized with both a methoxy group and a

benzyloxy protecting group, positions it as a versatile and valuable intermediate for the

construction of complex molecular targets. The nitrile moiety is a precursor to various functional

groups, while the benzyloxy group offers a stable yet readily cleavable protecting group for the

phenolic hydroxyl. This guide provides a comprehensive overview of its physicochemical

properties, a detailed, field-proven synthetic protocol, its strategic applications in drug

discovery, and essential safety and handling information.

Physicochemical and Structural Data
The fundamental properties of 3-(Benzyloxy)-4-methoxybenzonitrile are summarized below.

This data is critical for its use in experimental design, reaction stoichiometry, and analytical

characterization.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₃NO₂ [1]

Molecular Weight 239.27 g/mol [1][2]

CAS Number 52805-37-5 [1][2][3]

Appearance Solid (Typical) -

Melting Point

No data available. Precursor 3-

(Benzyloxy)-4-

methoxybenzaldehyde melts at

61-64 °C.

Boiling Point No data available [3]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[1]

Topological Polar Surface Area 42.2 Å² [1]

Rotatable Bond Count 4 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 0 [1]

Synthesis Pathway and Experimental Protocol
The most direct and reliable synthesis of 3-(Benzyloxy)-4-methoxybenzonitrile involves a

two-step, one-pot conversion from its corresponding aldehyde, 3-(Benzyloxy)-4-

methoxybenzaldehyde. This common organic transformation proceeds via an oxime

intermediate, which is subsequently dehydrated to yield the nitrile. This method is efficient and

utilizes readily available reagents.[4]

Synthetic Workflow Diagram
The following diagram illustrates the one-pot conversion process from the aldehyde precursor

to the final nitrile product.
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One-Pot Synthesis

3-(Benzyloxy)-4-
methoxybenzaldehyde

3-(Benzyloxy)-4-
methoxybenzaldehyde Oxime

(Intermediate)

 Step 1: Oximation 
 Reagents: NH2OH·HCl, Base (e.g., Et3N) 

 Solvent: Dichloromethane 

3-(Benzyloxy)-4-
methoxybenzonitrile

(Final Product)

 Step 2: Dehydration 
 Reagent: Thionyl Chloride (SOCl2) 

 In-situ conversion 

Click to download full resolution via product page

Caption: One-pot synthesis of 3-(Benzyloxy)-4-methoxybenzonitrile.

Causality Behind Experimental Choices
One-Pot Approach: Combining the oximation and dehydration steps into a single reaction

vessel without isolating the oxime intermediate improves efficiency, reduces solvent waste,

and minimizes product loss during transfers.[4]

Oximation Reagent: Hydroxylamine hydrochloride (NH₂OH·HCl) is the standard reagent for

converting aldehydes to oximes. A mild base, such as triethylamine (Et₃N) or pyridine, is

required to neutralize the HCl byproduct, driving the reaction to completion.[4]

Dehydrating Agent: Thionyl chloride (SOCl₂) is an excellent choice for dehydrating the oxime

to the nitrile. It reacts to form gaseous byproducts (SO₂ and HCl), which are easily removed

from the reaction mixture, thus simplifying the workup process.[4]
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Solvent: Dichloromethane (DCM) is a suitable solvent as it is relatively inert to the reaction

conditions and effectively dissolves the organic starting material and intermediate.

Detailed Experimental Protocol
Objective: To synthesize 3-(Benzyloxy)-4-methoxybenzonitrile from 3-(Benzyloxy)-4-

methoxybenzaldehyde.

Materials:

3-(Benzyloxy)-4-methoxybenzaldehyde (1.0 eq)

Hydroxylamine hydrochloride (1.2 eq)

Triethylamine (or Pyridine) (1.5 eq)

Thionyl chloride (1.5 eq)

Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen), dissolve 3-(Benzyloxy)-4-methoxybenzaldehyde (1.0 eq) in

dichloromethane.

Oximation: Add hydroxylamine hydrochloride (1.2 eq) to the solution, followed by the slow,

dropwise addition of triethylamine (1.5 eq) at room temperature. Stir the mixture for 2-4
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hours, monitoring the consumption of the starting aldehyde by Thin Layer Chromatography

(TLC).

Dehydration: Cool the reaction mixture to 0 °C in an ice bath. Slowly add thionyl chloride (1.5

eq) dropwise via a syringe. Caution: This reaction is exothermic and releases gas. After the

addition is complete, allow the reaction to warm to room temperature and stir for an

additional 4-8 hours, or until TLC indicates the complete conversion of the oxime

intermediate to the nitrile product.

Workup: Quench the reaction by carefully pouring the mixture into a beaker of cold,

saturated sodium bicarbonate solution. Transfer the mixture to a separatory funnel and

extract the aqueous layer twice with dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate. Filter the mixture and concentrate the solvent under reduced pressure to

obtain the crude product.

Final Purification: Purify the crude residue by flash column chromatography on silica gel,

using a hexanes/ethyl acetate gradient to yield the pure 3-(Benzyloxy)-4-
methoxybenzonitrile.

Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR,

and mass spectrometry.

Applications in Drug Discovery and Medicinal
Chemistry
While 3-(Benzyloxy)-4-methoxybenzonitrile may not be an active pharmaceutical ingredient

(API) itself, it serves as a high-value scaffold and intermediate in the synthesis of biologically

active molecules.[2]

Role as a Versatile Building Block
The true utility of this compound lies in its functionality as a synthetic intermediate. Its structural

analogue, 3-Ethoxy-4-methoxybenzonitrile, is a documented key intermediate in the synthesis

of Apremilast, a potent phosphodiesterase 4 (PDE4) inhibitor used to treat psoriasis and

psoriatic arthritis.[5] This highlights the importance of the 3-alkoxy-4-methoxybenzonitrile
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scaffold in constructing complex APIs. The unbenzylated core, 3-hydroxy-4-

methoxybenzonitrile, is also recognized as a critical building block for novel therapeutics.[6]

Strategic Importance of the Benzyl Protecting Group
In multi-step synthesis, protecting reactive functional groups is a cornerstone of chemical

strategy. The benzyl ether in 3-(Benzyloxy)-4-methoxybenzonitrile serves as a robust

protecting group for the phenolic hydroxyl. It is stable to a wide range of reaction conditions but

can be selectively removed later in the synthetic sequence via catalytic hydrogenation (H₂,

Pd/C) to unmask the free phenol. This free phenol can then be used for further chemical

modifications, such as etherification or esterification, to build molecular diversity in a drug

discovery program.

3-(Benzyloxy)-4-
methoxybenzonitrile

(Protected Intermediate)

Further Synthetic
Transformations

(e.g., nitrile reduction, cycloadditions)
Advanced Intermediate Deprotection Step

(e.g., H₂, Pd/C)
3-Hydroxy-4-

methoxybenzonitrile Core Final API TargetFinal Functionalization

Click to download full resolution via product page

Caption: Strategic role as a protected intermediate in API synthesis.

Safety, Handling, and Storage
3-(Benzyloxy)-4-methoxybenzonitrile is a chemical that requires careful handling in a

laboratory setting. The following information is compiled from supplier safety data and general

best practices for handling aromatic nitriles.[7][8][9]

GHS Hazard Information
Pictogram(s) Signal Word Hazard Statements

! Warning

H302: Harmful if

swallowed[8]H315: Causes

skin irritation[8]H319: Causes

serious eye irritation[8]H332:

Harmful if inhaled[8]
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Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[10]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[10]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat. Avoid all skin contact.[7]

Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a full-

face respirator with an appropriate organic vapor/particulate filter cartridge.[10]

General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[9]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes. Seek medical attention.[7]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep away from

strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(Benzyloxy)-4-methoxybenzonitrile molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2623303#3-benzyloxy-4-methoxybenzonitrile-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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